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Compound of Interest

Compound Name: Basic cupric carbonate

Cat. No.: B128520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the properties, synthesis, and

applications of basic cupric carbonate, identified by CAS number 12069-69-1. It is intended

to serve as a technical resource, consolidating key data and experimental methodologies for

professionals in scientific research and development.

Chemical and Physical Properties
Basic cupric carbonate, more accurately known as copper(II) carbonate hydroxide, is an

inorganic compound with the general formula Cu₂(OH)₂CO₃.[1][2] It is found in nature as the

mineral malachite.[1][2][3] The compound is a green or greenish-blue crystalline powder,

valued for its role as a chemical intermediate, catalyst, and pigment.[1][4]

Table 1: Core Physical and Chemical Properties of Basic Cupric Carbonate
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Property Value References

CAS Number 12069-69-1 [4][5][6]

Synonyms

Copper(II) carbonate

hydroxide, Cupric carbonate

basic, Malachite

[2][3][4][6]

Molecular Formula
Cu₂CO₃(OH)₂ or

CuCO₃·Cu(OH)₂
[4][6]

Molecular Weight 221.11 g/mol [5][6][7]

Appearance

Green to greenish-blue,

amorphous or crystalline

powder

[1][4][7][8]

Density 3.85 - 4.0 g/cm³ [4][8]

Melting Point
Decomposes at 200 °C (392

°F)
[1][4][5][9]

Solubility Insoluble in water and alcohol [1][4][10]

Soluble in acids, ammonia,

cyanides, and aqueous

solutions of alkali carbonates

[4][7][8]

pH 8 - 9 (5% slurry) [9]

Stability

Stable under normal

conditions; decomposes with

heat

[1][4][5]

Crystal System Monoclinic (as Malachite) [11][12][13]

Toxicological and Safety Data
Basic cupric carbonate is classified as harmful if swallowed or inhaled and causes serious

eye irritation.[14] It is also very toxic to aquatic life with long-lasting effects.[6] Appropriate

safety precautions must be observed during handling.
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Table 2: Toxicological and Safety Information

Parameter Value References

Oral LD50 (Rat) 159 mg/kg, 1350 mg/kg [5]

Oral LD50 (Rabbit) 159 mg/kg [5]

GHS Hazard Statements

H302 (Harmful if swallowed),

H332 (Harmful if inhaled),

H319 (Causes serious eye

irritation), H410 (Very toxic to

aquatic life with long lasting

effects)

[6][14]

GHS Precautionary

Statements

P261 (Avoid breathing dust),

P264 (Wash skin thoroughly

after handling), P273 (Avoid

release to the environment),

P301+P312 (IF SWALLOWED:

Call a POISON

CENTER/doctor), P304+P340

(IF INHALED: Remove to fresh

air), P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water)

[6]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of basic cupric carbonate are

crucial for reproducible research. The following sections outline standard laboratory

procedures.

This protocol describes a common method for synthesizing basic cupric carbonate by

reacting copper(II) sulfate with sodium carbonate.[15][16] The reaction produces an insoluble

precipitate of basic cupric carbonate, which can be isolated by filtration.[15]

Reagents and Materials:
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Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium carbonate (Na₂CO₃), anhydrous

Distilled water

Beakers

Hot plate with magnetic stirring

Büchner funnel and filter flask

Filter paper

Acetone (for washing)

Procedure:

Prepare Reactant Solutions:

Prepare a solution of copper(II) sulfate by dissolving 3.8 g of CuSO₄·5H₂O in 40 mL of

distilled water in a beaker.[15]

In a separate beaker, prepare a solution of sodium carbonate by dissolving 2.0 g of

Na₂CO₃ in 60 mL of distilled water.[15]

Precipitation:

While stirring, slowly add the copper sulfate solution to the sodium carbonate solution.[15]

Observe the formation of a greenish-blue precipitate and the evolution of carbon dioxide

gas.[17][18]

Digestion of Precipitate:

Gently warm the mixture to approximately 55-60 °C on a hot plate while stirring. This step

can help improve the crystallinity and filterability of the product.[15] Note: Some

procedures advise against heating to prevent decomposition of the carbonate.[19]
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Isolation and Washing:

Cool the mixture to room temperature.[15]

Collect the precipitate by vacuum filtration using a Büchner funnel.[15]

Wash the filter cake with several portions of distilled water to remove soluble impurities

like sodium sulfate.[18]

Perform a final wash with two 20 mL portions of acetone to facilitate drying.[15]

Drying:

Continue to apply suction to pull air through the filter cake until it begins to crack.[15]

Transfer the solid product to a watch glass and dry under a heat lamp or in a low-

temperature oven (below 60 °C) to a constant weight.[15]

The thermal decomposition of basic cupric carbonate yields copper(II) oxide (CuO), carbon

dioxide (CO₂), and water (H₂O).[20] This experiment demonstrates a key chemical property

and can be used for stoichiometric analysis.

Reagents and Materials:

Basic cupric carbonate (Cu₂(OH)₂CO₃)

Hard glass test tube

Bunsen burner

Retort stand and clamp

Delivery tube

Limewater (calcium hydroxide solution, Ca(OH)₂)

Electronic balance

Procedure:
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Setup:

Weigh a clean, dry test tube. Add approximately 1.0 g of basic cupric carbonate and

record the combined mass precisely.[21]

Clamp the test tube at an angle on the retort stand.[22]

Fit a delivery tube from the mouth of the reaction test tube into a second test tube

containing 2-3 cm³ of limewater.[23]

Decomposition:

Gently heat the test tube containing the basic cupric carbonate with a Bunsen burner.

[22][23]

Observe the color change of the solid from green to black, indicating the formation of

copper(II) oxide.[20][24]

Note the condensation of a colorless liquid (water) on the cooler, upper parts of the test

tube.[20]

Product Identification:

Observe the limewater. The formation of a milky white precipitate (calcium carbonate)

confirms the evolution of carbon dioxide gas.[24]

Completion and Cooldown:

Once the color change is complete and gas evolution ceases, remove the delivery tube

from the limewater before stopping the heating to prevent suck-back.[23]

Turn off the Bunsen burner and allow the test tube to cool completely.[22]

Once cooled, weigh the test tube with the black residue (copper(II) oxide) to determine the

mass of the product.[21]

Visualizations: Workflows and Reaction Pathways
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Diagrams created using Graphviz (DOT language) illustrate the logical flow of the experimental

protocols and the underlying chemical transformation.

1. Preparation

2. Reaction & Isolation 3. Final Product

Prepare Aqueous
CuSO₄ Solution

Slowly Mix
Solutions

Prepare Aqueous
Na₂CO₃ Solution

Precipitation &
CO₂ Evolution Filter Precipitate Wash with H₂O

& Acetone Dry Product Basic Cupric
Carbonate Powder

Concurrent Observations

Weigh Sample of
Basic Cupric Carbonate

Heat Sample in Test Tube

Solid turns
Green → Black (CuO)

Gas evolves → Bubbles
through Limewater

Condensation
forms (H₂O)

Cool & Weigh
Final Product (CuO)

Limewater turns
Milky (CO₂ confirmed)

Result

2CuSO₄(aq) + 2Na₂CO₃(aq) + H₂O(l)

Cu₂(OH)₂CO₃(s) + 2Na₂SO₄(aq) + CO₂(g)

Precipitation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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